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Compound of Interest

Compound Name: N,N-Dimethyl-L-Valine

Cat. No.: B156689

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling protocols for
N,N-Dimethyl-L-Valine. The information herein is intended to equip laboratory personnel with
the necessary knowledge to handle this compound responsibly, minimizing risks and ensuring
a safe research environment. This guide synthesizes available safety data, outlines detailed
experimental protocols for toxicological assessment, and provides clear visual aids for
understanding safety workflows.

Compound Identification and Properties

N,N-Dimethyl-L-Valine is a synthetic intermediate utilized in pharmaceutical synthesis. A clear
understanding of its physical and chemical properties is fundamental to its safe handling.
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Citation(s)

Chemical Name

(2S)-2-(dimethylamino)-3-

methylbutanoic acid

[1]

Synonyms L-N,N-dimethylvaline [2]
CAS Number 2812-32-0 [2][3][4]
Molecular Formula C7H15NO2 [11121[3]
Molecular Weight 145.20 g/mol [1][2]
Appearance Crystalline solid [3]
Purity >98% [51[6]
Soluble in ethanol (~10
Solubility mg/ml), DMSO (~5 mg/ml), 3]

DMF (~10 mg/ml), and PBS
(pH 7.2, ~10 mg/ml).

Storage Temperature

-20°C

[3]

Stability

Stable for at least 4 years
when stored at -20°C.
Aqueous solutions are not
recommended for storage for

more than one day.

[3]

Hazard Identification and Classification

N,N-Dimethyl-L-Valine is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.
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Hazard Class Category Hazard Statement Citation(s)
o H302: Harmful if
Acute toxicity, oral 4 [2]
swallowed

Skin H315: Causes skin

o 2 N [11[2][4]
corrosion/irritation irritation
Serious eye H319: Causes serious

N 2A N [11[2][4]

damage/eye irritation eye irritation

Specific target organ
o ) H335: May cause
toxicity, single 3 ) o [1112]14]
respiratory irritation
exposure

Signal Word: Warning[2][7]

Primary Hazards: Irritant[1]

Toxicological Data Summary

While specific quantitative toxicological data for N,N-Dimethyl-L-Valine is not readily available
in the public domain, data from structurally similar compounds can provide an estimate of its
toxicological profile. It is crucial to handle N,N-Dimethyl-L-Valine as a compound with potential
for significant toxicity until more specific data becomes available.

Compound  Test Type Species Route LD50 Value  Citation(s)
N,N-

Dimethylglyci  Acute Oral Rat Oral 7,400 mg/kg [3]

ne

Experimental Protocols for Safety Assessment

To ensure a thorough understanding of the potential hazards of N,N-Dimethyl-L-Valine,
standardized experimental protocols for toxicological assessment are essential. The following
sections detail the methodologies for key toxicological endpoints based on OECD guidelines.
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Acute Oral Toxicity (OECD 425)

Objective: To determine the median lethal dose (LD50) of a substance when administered

orally.

Methodology:

Test Animals: Healthy, young adult rodents (preferably female rats) are used. Animals are
fasted prior to dosing.

Dosing: The test substance is administered as a single dose via gavage.

Procedure: A sequential dosing approach is used. A single animal is dosed at a level just
below the estimated LD50. If the animal survives, the next animal is dosed at a higher level.
If it dies, the next is dosed at a lower level. The interval between dosing is typically 48 hours.

Observation: Animals are observed for the first 4 hours post-dosing and then daily for a total
of 14 days for signs of toxicity. Body weight is recorded weekly.

Endpoint: The LD50 is calculated using the maximum likelihood method. A full necropsy is
performed on all animals.

Dermal Irritation/Corrosion (OECD 404)

Objective: To assess the potential of a substance to cause skin irritation or corrosion.

Methodology:

Test Animal: The albino rabbit is the preferred species.

Application: A single dose of 0.5 g of the solid substance is applied to a small area of skin
(approximately 6 cm?) under a patch. An untreated skin area serves as a control.

Exposure: The exposure period is 4 hours, after which the residual test substance is
removed.

Observation: The skin is examined for erythema and edema at 1, 24, 48, and 72 hours after
patch removal, and observations continue for up to 14 days.
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» Scoring: Dermal reactions are scored based on a standardized grading system.

Eye Irritation/Corrosion (OECD 405)

Objective: To determine the potential of a substance to cause eye irritation or corrosion.

Methodology:

Test Animal: The albino rabbit is the recommended species.

o Application: A single dose of the test substance is applied into the conjunctival sac of one
eye. The other eye remains untreated and serves as a control.

o Procedure: A sequential testing approach is recommended, starting with a single animal.

» Observation: The eyes are examined at 1, 24, 48, and 72 hours after application for signs of
corneal opacity, iritis, conjunctivitis, and chemosis.

e Scoring: Ocular lesions are scored using a standardized system to evaluate the severity and
reversibility of the effects.

Safe Handling and Personal Protective Equipment
(PPE)

Given the hazardous nature of N,N-Dimethyl-L-Valine, stringent safety precautions must be
followed.

Engineering Controls:

o Handle in a well-ventilated place, preferably in a chemical fume hood.[8]
e Ensure emergency exits and a risk-elimination area are established.[8]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) standards.[8]
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» Skin Protection: Wear fire/flame resistant and impervious clothing. Handle with chemical-
impermeable gloves that have been inspected prior to use.[8]

» Respiratory Protection: In case of dust formation or inadequate ventilation, use a suitable
respirator.[9]

Hygiene Measures:

e Wash hands thoroughly after handling.[3][4]

e Do not ingest, inhale, or allow contact with eyes, skin, or clothing.[3]

o Keep away from foodstuffs, beverages, and feed.[4]

Storage and Disposal

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[8][10]
o Recommended storage temperature is -20°C.[3]

Disposal:

o Adhered or collected material should be promptly disposed of in accordance with appropriate
local, state, and federal regulations.[8]

¢ Do not allow the chemical to enter drains.[8]

Emergency Procedures

First Aid Measures:

o Eye Contact: Immediately flush eyes with large amounts of water, separating eyelids with
fingers. Promptly call a physician.[2]

o Skin Contact: Wash with plenty of soap and water.[2]

 Inhalation: Move the person to fresh air.
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 Ingestion: If swallowed, seek immediate medical attention.

Spill and Leak Procedures:

Avoid dust formation and breathing vapors, mist, or gas.[8]

o Use personal protective equipment, including chemical-impermeable gloves.[8]

e Ensure adequate ventilation.[8]

» Remove all sources of ignition.[3]

o Evacuate personnel to safe areas and keep people away from and upwind of the spill.[8]
o Prevent further leakage or spillage if safe to do so0.[8]

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of N,N-Dimethyl-L-
Valine in a research setting.
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Safe Handling Workflow for N,N-Dimethyl-L-Valine
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3. Personal Protective Equipment (PPE)
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| y a
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Click to download full resolution via product page
Caption: Logical workflow for the safe handling of N,N-Dimethyl-L-Valine.

Disclaimer: This document is intended as a guide and does not replace a formal risk
assessment. All laboratory personnel should be trained in safe chemical handling procedures
and have access to the complete Safety Data Sheet (SDS) for N,N-Dimethyl-L-Valine before
use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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